Cas no 1185298-23-0 (3-(2,4-Dichlorophenoxy)pyrrolidine hydrochloride)

• Product Name: 3-(2,4-Dichlorophenoxy)pyrrolidine hydrochloride
• CAS No: 1185298-23-0
• MF: C₁₀H₁₂Cl₃NO
• MW: 268.567379951477
• CID: 1035891
• PubChem ID: 45075479
• Update Time: 2025-10-30

3-(2,4-Dichlorophenoxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichlorophenoxy)pyrrolidine hydrochloride
• AG-A-49758
• AK117639
• CTK6G8208
• KB-232507
• MolPort-003-993-194
• 3-(2,4-Dichlorophenoxy)pyrrolidinehydrochloride
• AKOS015845912
• 3-(2,4-dichlorophenoxy)pyrrolidine;hydrochloride
• 1185298-23-0
• 3-(2,4-Dichlorophenoxy)pyrrolidine HCl
• 3-(2,4-Dichlorophenoxy)pyrrolidine--hydrogen chloride (1/1)
• DTXSID60663054

• MDL： MFCD09879233
• Inchi： 1S/C10H11Cl2NO.ClH/c11-7-1-2-10(9(12)5-7)14-8-3-4-13-6-8;/h1-2,5,8,13H,3-4,6H2;1H
• InChI Key： GRHALAVOIZSMES-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1CNCC1)Cl.Cl

Computed Properties

• Exact Mass: 266.998447g/mol
• Monoisotopic Mass: 266.998447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

3-(2,4-Dichlorophenoxy)pyrrolidine hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(2,4-Dichlorophenoxy)pyrrolidine hydrochloride

Recent Advances in the Study of 3-(2,4-Dichlorophenoxy)pyrrolidine hydrochloride (CAS: 1185298-23-0)

The compound 3-(2,4-Dichlorophenoxy)pyrrolidine hydrochloride (CAS: 1185298-23-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dichlorophenoxy and pyrrolidine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of 3-(2,4-Dichlorophenoxy)pyrrolidine hydrochloride as a modulator of neurotransmitter systems. Preliminary findings suggest that this compound exhibits affinity for specific neurotransmitter receptors, which could have implications for the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to understand the structural basis of its interactions with these receptors, providing valuable insights for drug design.

In addition to its neurological applications, recent studies have investigated the compound's potential as an antimicrobial agent. The dichlorophenoxy group, known for its biocidal properties, has been shown to enhance the compound's efficacy against a range of bacterial and fungal pathogens. In vitro assays have demonstrated significant inhibitory effects on microbial growth, particularly in drug-resistant strains, highlighting its potential as a novel antimicrobial candidate. Further studies are underway to evaluate its safety profile and pharmacokinetic properties in animal models.

Another promising avenue of research involves the use of 3-(2,4-Dichlorophenoxy)pyrrolidine hydrochloride in cancer therapy. Recent findings indicate that the compound may interfere with key signaling pathways involved in tumor proliferation and survival. Specifically, it has been shown to induce apoptosis in certain cancer cell lines while sparing normal cells, suggesting a selective cytotoxic effect. These findings have spurred interest in developing derivatives of the compound with enhanced potency and specificity for targeted cancer therapies.

The synthesis and optimization of 3-(2,4-Dichlorophenoxy)pyrrolidine hydrochloride have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, addressing previous challenges related to yield and purity. These improvements are critical for facilitating further preclinical and clinical studies, as well as for potential commercialization.

In conclusion, 3-(2,4-Dichlorophenoxy)pyrrolidine hydrochloride (CAS: 1185298-23-0) represents a versatile and promising compound with broad applications in neuroscience, antimicrobial therapy, and oncology. Ongoing research efforts are expected to further elucidate its mechanisms of action and therapeutic potential, paving the way for its eventual translation into clinical use. The compound's unique structural features and diverse biological activities make it a valuable subject of study in the chemical biology and pharmaceutical fields.